Cas no 1519740-65-8 (1H-Pyrazole, 4-bromo-5-(bromomethyl)-3-ethyl-1-methyl- )

4-Bromo-5-(bromomethyl)-3-ethyl-1-methyl-1H-pyrazole is a brominated pyrazole derivative with potential utility as a versatile intermediate in organic synthesis. The presence of two reactive bromine substituents—one at the 4-position and a bromomethyl group at the 5-position—enables selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The ethyl and methyl substituents enhance steric and electronic properties, influencing reactivity in cross-coupling or nucleophilic substitution reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where pyrazole cores are frequently employed. Its well-defined structure ensures consistent performance in synthetic applications, offering researchers a reliable building block for targeted molecular design.

1H-Pyrazole, 4-bromo-5-(bromomethyl)-3-ethyl-1-methyl- structure

1519740-65-8 structure

Product Name:1H-Pyrazole, 4-bromo-5-(bromomethyl)-3-ethyl-1-methyl-

CAS No:1519740-65-8

MF:C₇H₁₀Br₂N₂

MW:281.975699901581

CID:5252378

Update Time:2025-06-06

1H-Pyrazole, 4-bromo-5-(bromomethyl)-3-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-5-(bromomethyl)-3-ethyl-1-methyl-1H-pyrazole (ACI)
- 1H-Pyrazole, 4-bromo-5-(bromomethyl)-3-ethyl-1-methyl-
- Inchi： 1S/C7H10Br2N2/c1-3-5-7(9)6(4-8)11(2)10-5/h3-4H2,1-2H3
- InChI Key： GNZRRCNVZBTEPK-UHFFFAOYSA-N
- SMILES： BrC1=C(CBr)N(C)N=C1CC

1H-Pyrazole, 4-bromo-5-(bromomethyl)-3-ethyl-1-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-392807-1.0g	4-bromo-5-(bromomethyl)-3-ethyl-1-methyl-1H-pyrazole	1519740-65-8	1.0g	$986.0	2023-03-02
Enamine	EN300-392807-2.5g	4-bromo-5-(bromomethyl)-3-ethyl-1-methyl-1H-pyrazole	1519740-65-8	2.5g	$2043.0	2023-03-02
Enamine	EN300-392807-5.0g	4-bromo-5-(bromomethyl)-3-ethyl-1-methyl-1H-pyrazole	1519740-65-8	5.0g	$2587.0	2023-03-02
Enamine	EN300-392807-10.0g	4-bromo-5-(bromomethyl)-3-ethyl-1-methyl-1H-pyrazole	1519740-65-8	10.0g	$3253.0	2023-03-02